Cas no 75561-25-0 ( )
structure
Product Name:
CAS No:75561-25-0
MF:C29H47NOS
MW:457.75458741188
CID:981860
PubChem ID:327202
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- NSC301412
- AC1L6ZZO
- NSC-301412
- 75561-25-0
- DTXSID90316243
-
-
- Inchi： 1S/C29H47NOS/c1-18(2)7-6-8-19(3)22-9-10-23-21-16-29(30-25(31)17-32-29)28-15-20(28)11-14-27(28,5)24(21)12-13-26(22,23)4/h18-24H,6-17H2,1-5H3,(H,30,31)
- InChI Key： ULDFTRMESARWFX-UHFFFAOYSA-N
- SMILES： S1CC(NC21CC1C3CCC(C(C)CCCC(C)C)C3(C)CCC1C1(C)CCC3CC132)=O
Computed Properties
- Exact Mass: 457.33800
- Monoisotopic Mass: 457.33783630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 796
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.3
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.40000
- LogP: 7.60570
Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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